Cas no 61151-19-7 (Phenol, 4-methyl-2-[(octylthio)methyl]-)

• Product Name: Phenol, 4-methyl-2-[(octylthio)methyl]-
• CAS No: 61151-19-7
• MF: C₁₆H₂₆OS
• MW: 266.442043781281
• CID: 490508
• PubChem ID: 71398938
• Update Time: 2025-04-19

Phenol, 4-methyl-2-[(octylthio)methyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-methyl-2-[(octylthio)methyl]-
• 4-methyl-2-(octylsulfanylmethyl)phenol
• 4-METHYL-2-[(OCTYLSULFANYL)METHYL]PHENOL
• DTXSID00820326
• 61151-19-7

• Inchi： 1S/C16H26OS/c1-3-4-5-6-7-8-11-18-13-15-12-14(2)9-10-16(15)17/h9-10,12,17H,3-8,11,13H2,1-2H3
• InChI Key： SQYKGRYNYHIKHE-UHFFFAOYSA-N
• SMILES： S(CC1C(=CC=C(C)C=1)O)CCCCCCCC

Computed Properties

• Exact Mass: 266.17058
• Monoisotopic Mass: 266.17043662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• PSA: 20.23